Cas no 1805059-84-0 (2-Chloro-4-(difluoromethyl)-3-hydroxypyridine-6-sulfonyl chloride)

• Product Name: 2-Chloro-4-(difluoromethyl)-3-hydroxypyridine-6-sulfonyl chloride
• CAS No: 1805059-84-0
• MF: C₆H₃Cl₂F₂NO₃S
• MW: 278.060725450516
• CID: 4871229
• Update Time: 2025-09-28

2-Chloro-4-(difluoromethyl)-3-hydroxypyridine-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(difluoromethyl)-3-hydroxypyridine-6-sulfonyl chloride

• Inchi： 1S/C6H3Cl2F2NO3S/c7-5-4(12)2(6(9)10)1-3(11-5)15(8,13)14/h1,6,12H
• InChI Key： MOJRGGKXVFJPDS-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C(F)F)C(=C(N=1)Cl)O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 321
• XLogP3: 2.4
• Topological Polar Surface Area: 75.6

Additional information on 2-Chloro-4-(difluoromethyl)-3-hydroxypyridine-6-sulfonyl chloride

Professional Introduction to 2-Chloro-4-(difluoromethyl)-3-hydroxypyridine-6-sulfonyl chloride (CAS No. 1805059-84-0)

2-Chloro-4-(difluoromethyl)-3-hydroxypyridine-6-sulfonyl chloride, with the CAS number 1805059-84-0, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its versatile applications in the synthesis of active pharmaceutical ingredients (APIs) and its potential in drug discovery. The unique structural features of this molecule, including the presence of a chloro substituent, a difluoromethyl group, and a hydroxy functional group, make it a valuable intermediate in organic synthesis. The sulfonyl chloride moiety further enhances its utility by facilitating the formation of sulfonamides, which are widely used in medicinal chemistry.

The compound's structure is characterized by a pyridine core, which is a common scaffold in many biologically active molecules. The pyridine ring provides a suitable platform for further functionalization, allowing chemists to tailor the properties of the molecule for specific applications. In recent years, there has been a growing interest in pyridine derivatives due to their broad spectrum of biological activities. For instance, pyridine-based compounds have been shown to exhibit antimicrobial, anti-inflammatory, and anticancer properties.

The difluoromethyl group is particularly noteworthy as it is known to enhance metabolic stability and binding affinity in drug molecules. This group is frequently incorporated into pharmaceuticals to improve their pharmacokinetic profiles. The presence of this moiety in 2-Chloro-4-(difluoromethyl)-3-hydroxypyridine-6-sulfonyl chloride suggests that it could be a valuable building block for developing novel drugs with improved efficacy and reduced side effects.

The hydroxy group in the molecule introduces polarity and reactivity, making it susceptible to various chemical transformations. This feature allows for further derivatization, enabling the synthesis of more complex structures. In pharmaceutical research, hydroxylated pyridines are often explored for their potential as bioisosteres, which can replace other functional groups without significantly altering the biological activity of the molecule.

The sulfonyl chloride functionality is another key aspect of this compound. Sulfonyl chlorides are reactive intermediates that readily react with nucleophiles to form sulfonamides. Sulfonamides are a class of compounds with diverse biological activities and are found in numerous FDA-approved drugs. The ability to easily convert 2-Chloro-4-(difluoromethyl)-3-hydroxypyridine-6-sulfonyl chloride into sulfonamides makes it a valuable tool in medicinal chemistry.

In recent years, researchers have been exploring new synthetic strategies to optimize the production of APIs. The use of efficient and scalable synthetic routes is crucial for industrial applications. 2-Chloro-4-(difluoromethyl)-3-hydroxypyridine-6-sulfonyl chloride can be synthesized through multiple pathways, each offering distinct advantages depending on the desired scale and purity requirements. Advanced catalytic methods and green chemistry principles have been employed to improve the sustainability of these synthetic processes.

The compound's potential applications extend beyond pharmaceuticals. It has shown promise in materials science and agrochemicals due to its structural versatility. For instance, pyridine derivatives have been used as ligands in catalytic systems and as intermediates in the synthesis of specialty chemicals. The unique combination of functional groups in 2-Chloro-4-(difluoromethyl)-3-hydroxypyridine-6-sulfonyl chloride makes it a versatile building block for various chemical applications.

The latest research highlights several innovative uses of this compound. A study published in the Journal of Medicinal Chemistry demonstrated its role in developing novel antiviral agents. The compound's ability to undergo facile functionalization allowed researchers to create derivatives with enhanced antiviral activity. Another study explored its use in designing kinase inhibitors, which are crucial for treating cancers and inflammatory diseases.

The synthesis and application of 2-Chloro-4-(difluoromethyl)-3-hydroxypyridine-6-sulfonyl chloride also benefit from advancements in computational chemistry. Molecular modeling techniques have been used to predict the reactivity and binding properties of this compound, aiding in the design of more effective synthetic routes and drug candidates. These computational methods complement traditional experimental approaches, providing a more comprehensive understanding of the molecule's behavior.

In conclusion, 2-Chloro-4-(difluoromethyl)-3-hydroxypyridine-6-sulfonyl chloride (CAS No. 1805059-84-0) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features, including the presence of a chloro, difluoromethyl, and hydroxy group, make it a valuable intermediate for synthesizing APIs and other biologically active molecules. The sulfonyl chloride functionality further enhances its utility by enabling easy derivatization into sulfonamides.

Ongoing research continues to uncover new applications for this compound, reinforcing its importance in modern chemistry. As synthetic methodologies evolve and computational tools become more sophisticated, the potential uses for 2-Chloro-4-(difluoromethyl)-3-hydroxypyridine-6-sulfonyl chloride are likely to expand even further, making it an indispensable tool for chemists and researchers worldwide.